Cas no 62371-20-4 (Carbamic acid, (1-methylethyl)(2-methyl-2-propenyl)-, ethyl ester)

• Product name: Carbamic acid, (1-methylethyl)(2-methyl-2-propenyl)-, ethyl ester
• CAS No: 62371-20-4
• MF: C₁₀H₁₉NO₂
• MW: 185.26336
• CID: 447538
• PubChem ID: 12597409

Carbamic acid, (1-methylethyl)(2-methyl-2-propenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (1-methylethyl)(2-methyl-2-propenyl)-, ethyl ester
• ethyl N-(2-methylprop-2-enyl)-N-propan-2-ylcarbamate
• Ethyl (2-methylprop-2-en-1-yl)propan-2-ylcarbamate
• DTXSID20503881
• 62371-20-4

• Inchi： InChI=1S/C10H19NO2/c1-6-13-10(12)11(9(4)5)7-8(2)3/h9H,2,6-7H2,1,3-5H3
• InChI Key： CEHMNIKOVZBACG-UHFFFAOYSA-N
• SMILES： CCOC(=O)N(CC(=C)C)C(C)C

Computed Properties

• Exact Mass: 185.14167
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54